molecular formula C12H16ClNO3S B8593664 4-(4-Chlorophenylsulfonyl)aminocyclohexanol

4-(4-Chlorophenylsulfonyl)aminocyclohexanol

Cat. No.: B8593664
M. Wt: 289.78 g/mol
InChI Key: HVRRPLWFTXXRQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chlorophenylsulfonyl)aminocyclohexanol is a useful research compound. Its molecular formula is C12H16ClNO3S and its molecular weight is 289.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClNO3S

Molecular Weight

289.78 g/mol

IUPAC Name

4-chloro-N-(4-hydroxycyclohexyl)benzenesulfonamide

InChI

InChI=1S/C12H16ClNO3S/c13-9-1-7-12(8-2-9)18(16,17)14-10-3-5-11(15)6-4-10/h1-2,7-8,10-11,14-15H,3-6H2

InChI Key

HVRRPLWFTXXRQA-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1NS(=O)(=O)C2=CC=C(C=C2)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 100 g of trans-4-aminocyclohexanol hydrochloride suspended in 11 of chloroform are added, at 5° C., 184 ml of triethylamine, followed by a solution containing 143 g of 4-chlorophenylsulfonyl chloride in 150 ml of chloroform. After reaction for 2 hours, the reaction mixture is poured onto 500 ml of water. The expected product is obtained by filtration of the precipitate.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
184 mL
Type
reactant
Reaction Step Two
Quantity
143 g
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Three
Name
Quantity
500 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
95%

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